3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide
• InChI: InChI=1S/C13H13ClFN3O3S/c1-7-12(8(2)17-13(16-7)21-3)18-22(19,20)9-4-5-11(15)10(14)6-9/h4-6,18H,1-3H3
• InChI Key: SVWJRKUGPSLRAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)OC)C)NS(=O)(=O)C2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H13ClFN3O3S
• Molecular Weight: 345.78 g/mol

Description

3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide, also known as CFM-4, is a sulfonamide compound that has gained attention in scientific research due to its potential as a therapeutic agent. CFM-4 is a small molecule that has been found to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism Of Action

The exact mechanism of action of 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting certain enzymes or proteins that are involved in cellular processes such as cell growth and inflammation. 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been found to inhibit the activity of carbonic anhydrase, an enzyme that is overexpressed in some cancer cells. Additionally, 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been found to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been found to have a range of biochemical and physiological effects. In addition to its inhibitory effects on carbonic anhydrase and cyclooxygenase-2, 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been found to induce apoptosis, or programmed cell death, in cancer cells. 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has also been found to reduce the production of reactive oxygen species, which can contribute to cellular damage and inflammation.

Advantages And Limitations For Lab Experiments

3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has several advantages as a compound for laboratory experiments. It is a small molecule that can be easily synthesized and purified, making it readily available for research. Additionally, 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been found to have low toxicity in animal models, indicating that it may be safe for use in humans. However, one limitation of 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide is that its exact mechanism of action is not fully understood, which may limit its potential as a therapeutic agent.

Future Directions

There are several directions for future research on 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide. One area of interest is in the development of 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide derivatives that may have improved efficacy or specificity for certain targets. Additionally, further investigation is needed to fully understand the mechanism of action of 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide and its potential as a therapeutic agent in various fields of research. Finally, studies are needed to determine the safety and efficacy of 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide in humans, which may require further preclinical testing and clinical trials.

Synthesis Methods

3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. One common method involves the reaction of 3-chloro-4-fluorobenzenesulfonyl chloride with 2-methoxy-4,6-dimethylpyrimidine-5-amine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been studied for its potential as a therapeutic agent in various fields of research. One area of interest is in the treatment of cancer, as 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been found to inhibit the growth of certain cancer cell lines. Additionally, 3-chloro-4-fluoro-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)benzenesulfonamide has been investigated for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.